Ethyl 5-(benzofuran-2-carboxamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
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Description
Ethyl 5-(benzofuran-2-carboxamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H17N3O5S and its molecular weight is 459.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
One significant application of related compounds is in the field of antimicrobial activity. Ethyl 4-(benzofuran-2-yl)-2,4-dioxobutanoate derivatives exhibit notable antimicrobial properties. These compounds, including their variations, have been tested and found to show antifungal activities against C. albicans and antibacterial activities against various strains (Abdel-Wahab, Abdel‐Aziz, & Ahmed, 2008).
Reactions for Heterocyclic Compounds Synthesis
The compound and its derivatives serve as key intermediates in synthesizing new heterocyclic compounds. These syntheses contribute to the development of pyrrolylthieno[2,3-d]pyrimidines and thieno[2,3-d][4,5-d]dipyrimidines, which are important in medicinal chemistry research (Abdel Moneam, 2005).
Development of Anti-Influenza Agents
Research indicates that benzamide-based 5-aminopyrazoles and their derivatives, which can be synthesized from compounds related to the one , have shown remarkable anti-avian influenza virus activity. This highlights their potential as antiviral agents, particularly in the context of bird flu influenza (Hebishy, Salama, & Elgemeie, 2020).
Applications in Cancer Research
Some derivatives show potential in cancer research. For example, novel benzamide-based compounds related to ethyl 5-(benzofuran-2-carboxamido) derivatives have been synthesized and evaluated for their antiproliferative activity against human lung carcinoma cells, indicating their potential use in cancer treatment (Raffa et al., 2019).
Development of Enzymatic Agents
The compounds and their derivatives have been used to synthesize new pyrazolopyrimidin-4-ones, which showed a potent effect on increasing the reactivity of cellobiase, an enzyme involved in cellulose breakdown. This suggests applications in enzymology and potential industrial uses (Abd & Awas, 2008).
Properties
IUPAC Name |
ethyl 5-(1-benzofuran-2-carbonylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17N3O5S/c1-2-31-24(30)20-16-13-33-22(19(16)23(29)27(26-20)15-9-4-3-5-10-15)25-21(28)18-12-14-8-6-7-11-17(14)32-18/h3-13H,2H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTOUIWQCUSCQLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC4=CC=CC=C4O3)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.